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Compound of Interest

Compound Name: Agrocybin

Cat. No.: B1578648

An In-depth Analysis for Researchers and Drug
Development Professionals

Agrocybin, a potent antifungal peptide, has been isolated from the edible mushroom Agrocybe
cylindracea.[1][2] This technical guide provides a comprehensive review of the existing
research on Agrocybin, consolidating key findings, experimental methodologies, and potential
therapeutic applications to inform and guide future research and development efforts.

Physicochemical Properties of Agrocybin

Agrocybin is a 9 kDa peptide with a known N-terminal amino acid sequence of
ANDPQCLYGNVAAKF.[1] Further characterization has identified its molecular formula as
C8H5NO2 and a molecular weight of 147.13 g/mol .[3]
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Property Value Source
Molecular Mass 9 kDa [1112]
Molecular Formula C8H5NO2 [3]
Molecular Weight 147.13 g/mol [3]
N-terminal Sequence ANDPQCLYGNVAAKF [1]
Melting Point 130 - 140 °C [3]
Physical Description Solid [3]

Biological Activities of Agrocybin

Research has demonstrated that Agrocybin exhibits a range of biological activities,
highlighting its potential as a therapeutic agent.

Agrocybin has demonstrated notable antifungal properties against several fungal species.[1]
[2] Itis particularly effective against the plant pathogen Mycosphaerella arachidis, with an IC50
value of 125 puM.[1] Importantly, Agrocybin's antimicrobial activity appears to be specific to
fungi, as it has shown no inhibitory effects on bacteria up to a concentration of 300 uM.[1][2]

Target Organism Activity Concentration/IC50 Source

Various fungal species  Antifungal Not specified [1112]

Mycosphaerella

o Antifungal 125 pM [1]
arachidis
Fusarium oxysporum Antifungal Not specified [1]
Bacteria No inhibitory activity Up to 300 uM [1112]

Beyond its antifungal effects, Agrocybin has been shown to attenuate the activity of HIV-1
reverse transcriptase, suggesting potential as an anti-HIV agent.[1][2][4]

Agrocybin has exhibited weak mitogenic activity on murine splenocytes.[1][2] However, it did
not show any antiproliferative activity against Hep G2 (hepatoma) cells at concentrations up to
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110 pM.[1][2]

Experimental Protocols

The established protocol for isolating Agrocybin from the fresh fruiting bodies of Agrocybe
cylindracea involves a multi-step chromatographic process.[1][2]

Step 1: Initial Extraction

Fresh Fruiting Bodies of Agrocybe cylindracea

Step 2: lon Exchange Chromatography

DEAE-Cellulose Chromatography
(Agrocybin is unadsorbed)

Step 3: Affinity Chromatography

Affi-gel blue gel Chromatography
(Agrocybin is adsorbed)

Step 4: FPLC : lon Exchange

FPLC on Mono S
(Agrocybin is adsorbed)

Step 5: FPLC | Gel Filtration

FPLC-gel filtration on Superdex 75

Final Rroduct

Click to download full resolution via product page
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Isolation and Purification Workflow for Agrocybin.

The antifungal activity of Agrocybin is typically assessed by monitoring the inhibition of
mycelial growth of target fungi in vitro. The IC50 value is determined as the concentration of
Agrocybin that inhibits 50% of fungal growth.

The inhibitory effect of Agrocybin on HIV-1 reverse transcriptase is measured using
commercially available assay kits. The assay quantifies the amount of DNA synthesized by the
enzyme in the presence and absence of the peptide.

The mitogenic activity is evaluated by measuring the proliferation of murine splenocytes in the
presence of Agrocybin. This is often done using a colorimetric assay, such as the MTT assay,
which measures cell viability.

The antiproliferative effects of Agrocybin on cancer cell lines, such as Hep G2, are also
determined using cell viability assays like the MTT assay.

Signaling Pathways

While the precise signaling pathways modulated by Agrocybin have not been fully elucidated,
mushroom bioactive peptides (MBPS) in general are known to influence key cellular signaling
cascades. It is hypothesized that MBPs may exert their effects through the regulation of the
NF-kB and MAPK pathways.[1]

Mushroom Bioactive Peptides
(e.g., Agrocybin)

NF-kB Pathway MAPK Pathway

Cellular Responses

(e.g., Inflammation, Proliferation)
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Proposed Signaling Pathways for Mushroom Bioactive Peptides.

Summary of Agrocybin's Biological Activities

The diverse biological activities of Agrocybin position it as a promising candidate for further
investigation in drug development.

Biological Activities

Antiproliferative
(Inactive on Hep G2)

Immunomodulatory
(Weak Mitogenic)

Agrocybin

Antiviral
(Anti-HIV-1 RT)

Antifungal

Click to download full resolution via product page

Logical Relationship of Agrocybin's Biological Activities.

Conclusion and Future Directions

Agrocybin, a peptide derived from the edible mushroom Agrocybe cylindracea, demonstrates
significant antifungal and anti-HIV-1 reverse transcriptase activities. While its
immunomodulatory effects are modest and it shows no antiproliferative action on hepatoma
cells, its potent antimicrobial properties warrant further exploration. Future research should
focus on elucidating the precise mechanisms of action, including the identification of its
molecular targets and the signaling pathways it modulates. Structure-activity relationship
studies could lead to the design of more potent and specific analogs. Furthermore, in vivo
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studies are necessary to evaluate the therapeutic efficacy and safety of Agrocybin for potential
clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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